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Compound of Interest

Compound Name: Violet 1

CAS No.: 1342-01-4

Cat. No.: B1169967

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Basic Violet 1. The information is curated for professionals in research and

development who require detailed chemical and physical data.

Introduction to Basic Violet 1
Basic Violet 1, also known by its commercial names Methyl Violet 2B and Basic Violet 2B, is a

cationic triarylmethane dye.[1][2] It belongs to a class of dyes that yield colored cations in

aqueous solutions.[1] Historically, the term "Methyl Violet" has been used to describe a family

of similar compounds that differ by the number of methyl groups attached to the amine

functional groups.[3] Specifically, Methyl Violets are often mixtures of tetramethyl, pentamethyl,

and hexamethyl pararosanilins.[3][4] Basic Violet 1 is primarily composed of the tetramethyl

derivative.[5]

This dye appears as a blue-light purple or dark green powder and produces a vibrant violet

solution when dissolved in water.[1][2] It finds extensive application in the textile industry for
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dyeing cotton, wool, and silk, and is also used in the manufacturing of organic pigments,

solvent dyes, and as a biological stain.[1][6][7] In laboratory settings, it is a component of the

Flemming triple stain for chromosomes and Newton's crystal violet-iodine technique for

chromatin and nucleoli.[8]

Chemical and Physical Properties
There is some discrepancy in the reported molecular formula and weight for Basic Violet 1 in

the literature, likely due to its nature as a technical mixture. The most common component is

often cited with the formula C₂₄H₂₈ClN₃. Other sources report a different formula and molecular

weight, which may correspond to a different component of the mixture or a salt form. A

summary of the key quantitative data is presented below.

Property Value

IUPAC Name

[4-[[4-(dimethylamino)phenyl]-[4-

(methylamino)phenyl]methylidene]cyclohexa-

2,5-dien-1-ylidene]-dimethylazanium chloride[9]

Synonyms
Methyl Violet 2B, Aniline Violet, Dahlia Violet

B[5]

CAS Number 8004-87-3[1][8][10]

C.I. Number 42525[7][11]

Molecular Formula C₂₄H₂₈ClN₃[8][9][10] or C₂₉H₂₈N₃NaO₇S₂[6][11]

Molecular Weight 393.95 g/mol [8][10] or 617.67 g/mol [6][11]

Melting Point 137 °C[1][10]

Absorption Maximum (λmax) 583-587 nm (in H₂O)[4]

Solubility
Soluble in cold and hot water, and ethanol.[1][6]

Water solubility is reported as 30 g/L at 20°C.[1]

Appearance Blue-light purple powder.[1][6]
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The primary component of Basic Violet 1 is a tetramethylpararosanilin. The structure is

characterized by a central carbon atom bonded to three aromatic rings. Two of the rings bear

dimethylamino groups, and the third has a methylimino group, which carries the positive

charge. This cationic nature is characteristic of basic dyes.

Figure 1: Chemical structure of the primary component of Basic Violet 1.

Experimental Protocol: Synthesis of Basic Violet 1
The manufacturing of Basic Violet 1, commonly known as Methyl Violet, involves the chemical

oxidation of N,N-dimethylaniline.[6][12] The process described is a general method and serves

as a foundational protocol.

Objective: To synthesize Basic Violet 1 through the oxidative condensation of N,N-

dimethylaniline.

Materials:

N,N-dimethylaniline

Copper (II) sulfate

Phenol

Sodium chloride

Hydrochloric acid

Sodium hydroxide

Appropriate reaction vessel and purification apparatus

Methodology:

Reaction Mixture Preparation: A mixture of N,N-dimethylaniline, phenol, and sodium chloride

is prepared in a suitable reaction vessel.
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Oxidation: Copper (II) sulfate is introduced into the mixture, which acts as an oxidizing agent.

The reaction can also be carried out using air as the oxidant.[6][12] This step facilitates the

oxidative condensation of the N,N-dimethylaniline molecules.

Basic Transformation: Following the oxidation, the reaction mixture is treated with a base,

such as sodium hydroxide. This step is crucial for the transformation of the intermediate

products.

Acid Transformation: An acid, typically hydrochloric acid, is then added to the mixture. This

step results in the formation of the hydrochloride salt of the dye.

Salting Out and Purification: The final product is isolated from the reaction mixture through a

process called "salting out," where the addition of a salt (like sodium chloride) reduces the

solubility of the dye, causing it to precipitate. The precipitate is then collected and purified

through appropriate methods, such as recrystallization, to yield the final Basic Violet 1 dye.

This synthesis results in a mixture of pararosanilins with varying degrees of N-methylation,

primarily containing the N-tetramethyl, pentamethyl, and hexamethyl derivatives as their

hydrochloride salts.[12]

Logical Workflow for Synthesis
The synthesis of Basic Violet 1 follows a logical progression from starting materials to the final

purified product. This workflow can be visualized as follows:
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Figure 2: General workflow for the synthesis of Basic Violet 1.

This guide provides a foundational understanding of the chemical nature of Basic Violet 1. For

professionals in drug development and research, it is crucial to consider that commercial

preparations of this dye are often mixtures, and the exact composition can vary. Therefore, for

applications requiring high purity, further analytical characterization of the specific batch of dye

is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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